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Compound of Interest

Compound Name: CAY10526

Cat. No.: B15602551

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of CAY10526, a
selective inhibitor of microsomal prostaglandin E synthase-1 (mMPGES-1), for in vitro cell culture
experiments.

Introduction

CAY10526 is a potent and selective modulator of mMPGES-1 expression, an enzyme
responsible for the terminal step in the production of prostaglandin E2 (PGEZ2).[1] By inhibiting
MPGES-1, CAY10526 effectively reduces PGE2 levels without affecting the expression of
cyclooxygenase-2 (COX-2).[1][2] This makes it a valuable tool for investigating the role of the
PGE2 pathway in various biological processes, including inflammation, cancer cell proliferation,
and survival.[2][3] Studies have shown its efficacy in inducing apoptosis in melanoma and T-
cell lymphoma cells.[2][3][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for CAY10526.
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Property Value Source(s)
Molecular Formula C12H7BrOsS [1]
Formula Weight 311.1 g/mol [1]
Purity >98% [1]
Solubility

DMSO 30 mg/mL [1]

DMF 30 mg/mL [1]

Ethanol 1 mg/mL [1]

_ 1.8 uM (in LPS-stimulated
ICso0 (PGE:2 production) [1]
RAW 264.7 cells)

o <5 uM (in A375, SB2, and
ICso (Cell Viability) [2]
WM793 melanoma cells)

27.64 pM (in Hut78 T-cell

[4]115]
lymphoma cells at 24h)

Experimental Protocols
Preparation of CAY10526 Stock Solution

Materials:

e CAY10526 (crystalline solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials
Protocol:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.
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» Weighing: Carefully weigh the desired amount of CAY10526 powder.

e Dissolving in DMSO: To prepare a 10 mM stock solution, dissolve 3.11 mg of CAY10526 in 1
mL of anhydrous DMSO. Vortex briefly to ensure complete dissolution.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade
the compound.

» Storage: Store the aliquots at -20°C for long-term storage.

Preparation of Working Solution for Cell Culture

Materials:

e CAY10526 stock solution (10 mM in DMSO)

e Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)
Protocol:

e Thawing: Thaw a single aliquot of the CAY10526 stock solution at room temperature.

» Serial Dilution: Perform a serial dilution of the stock solution in pre-warmed complete cell
culture medium to achieve the desired final concentration.

o Important: To avoid precipitation, do not add the DMSO stock solution directly to a large
volume of aqueous medium. First, create an intermediate dilution in a smaller volume of
medium.

o For example, to prepare a 10 uM working solution, you can add 1 pL of the 10 mM stock
solution to 1 mL of cell culture medium.

e Mixing: Gently mix the working solution by pipetting up and down.

e Immediate Use: Use the freshly prepared working solution immediately for treating cells. It is
not recommended to store aqueous solutions of CAY10526.[6]
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Treating Cells with CAY10526

Protocol:

e Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the
exponential growth phase at the time of treatment.

 Incubation: Incubate the cells overnight to allow for attachment and recovery.

e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (used to
prepare the CAY10526 working solution) to an equivalent volume of cell culture medium. The
final concentration of DMSO should be consistent across all wells and should not exceed a
level that is toxic to the cells (typically <0.5%).

o Treatment: Remove the existing medium from the cells and replace it with the prepared
CAY10526 working solution or the vehicle control.

 Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

e Analysis: Following incubation, perform the desired downstream analysis, such as cell
viability assays (e.g., MTT or CCK-8), apoptosis assays (e.g., Annexin V staining, caspase-3
cleavage), or protein expression analysis (e.g., Western blot).

Diagrams

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15602551?utm_src=pdf-body
https://www.benchchem.com/product/b15602551?utm_src=pdf-body
https://www.benchchem.com/product/b15602551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Working Solution and Cell Treatment
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Aliquot into Single-Use Volumes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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